BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Structure and Properties of Dimethoxanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethoxanate

Cat. No.: B1203018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethoxanate is a centrally acting, non-narcotic antitussive agent belonging to the
phenothiazine class of compounds.[1][2] Historically marketed under various trade names
including Atuss, Cothera, and Cotrane, it was utilized for the symptomatic relief of cough.[2]
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, pharmacology, and relevant experimental methodologies
associated with Dimethoxanate, intended to serve as a valuable resource for researchers and
professionals in the field of drug development.

Chemical Structure and Identification

Dimethoxanate is chemically designated as 2-(2-dimethylaminoethoxy)ethyl phenothiazine-10-
carboxylate.[2] The molecule consists of a tricyclic phenothiazine core, a characteristic feature
of this class of compounds, linked to a side chain containing two ether linkages and a terminal
dimethylamino group.
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Identifier Value

2-(2-dimethylaminoethoxy)ethyl phenothiazine-

IUPAC Name

10-carboxylate[2]
CAS Number 477-93-0[2]
Molecular Formula C19H22N203S[2]

CN(C)CCOCCOC(=0)N1C2=CC=CC=C2SC3=

SMILES String CC=CC=C31

Molecular Weight 358.46 g/mol [2]

Physicochemical Properties

The physicochemical properties of a drug substance are critical determinants of its formulation,
delivery, and pharmacokinetic profile. The available data for Dimethoxanate and its
hydrochloride salt are summarized below.

Property Value Form

Melting Point 161-163 °C (decomposes) Hydrochloride Salt
Calculated pKa 8.86 Basic

Calculated logP 3.91 N/A

Topological Polar Surface Area
(TPSA)

42.01 Az N/A

Note: Experimental data for the boiling point and solubility of the free base are not readily
available in the reviewed literature.

Pharmacology
Mechanism of Action

Dimethoxanate is a centrally acting antitussive that is believed to exert its primary effect on the
medullary cough center in the brainstem, thereby reducing the frequency and intensity of the
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cough reflex.[1] Unlike opioid-based antitussives, Dimethoxanate is non-narcotic and does not
carry the associated risks of addiction.[1] In addition to its central effects, peripheral
mechanisms involving the modulation of sensory nerve endings in the respiratory tract may
also contribute to its antitussive activity.[1]

Furthermore, Dimethoxanate has been identified as a ligand for the sigma-1 receptor, a
unique intracellular chaperone protein located at the endoplasmic reticulum. The binding affinity
of Dimethoxanate to the sigma-1 receptor is significant, and this interaction may play a role in
its pharmacological effects.

Pharmacokinetics

o Absorption: Dimethoxanate is readily absorbed following oral administration.[1]
e Metabolism: It undergoes hepatic metabolism.[1]

o Excretion: The parent compound and its metabolites are primarily excreted via the renal
route.[1]

Pharmacodynamics and Clinical Use

Clinical studies have indicated the efficacy of Dimethoxanate in reducing cough symptoms
associated with conditions such as bronchitis and upper respiratory tract infections.[1] The
typical duration of action allows for a manageable dosing schedule.[1] However, it is
noteworthy that the marketing approval for Dimethoxanate in the United States was withdrawn
by the FDA in 1975 due to a lack of evidence of efficacy.[2]

Side Effects

Commonly reported side effects of Dimethoxanate are generally mild and may include
dizziness, drowsiness, and gastrointestinal discomfort such as nausea and vomiting.[1][2]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the proposed mechanism of action of Dimethoxanate and its
relationship to the cough reflex pathway.
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Caption: The cough reflex pathway and the central inhibitory action of Dimethoxanate.
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Caption: Proposed dual mechanism of action for Dimethoxanate.

Experimental Protocols
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The following sections detail the methodologies for key experiments relevant to the study of
Dimethoxanate and other antitussive agents.

Synthesis of Dimethoxanate

The synthesis of Dimethoxanate can be achieved through a two-step process as described in
the von Seeman patent (US 2,778,824).

Step 1: Synthesis of Phenothiazine-10-carbonyl chloride
» Reactants: Phenothiazine and phosgene.

e Procedure: Phenothiazine is reacted with an excess of phosgene in an inert solvent, such as
toluene, at a controlled temperature. The reaction mixture is then worked up to isolate the
phenothiazine-10-carbonyl chloride intermediate.

 Purification: The crude product can be purified by recrystallization from a suitable solvent.
Step 2: Synthesis of Dimethoxanate
o Reactants: Phenothiazine-10-carbonyl chloride and 2-(2-(dimethylamino)ethoxy)ethanol.

e Procedure: The phenothiazine-10-carbonyl chloride is dissolved in an appropriate solvent,
and 2-(2-(dimethylamino)ethoxy)ethanol is added, often in the presence of a base to
neutralize the hydrochloric acid formed during the reaction. The mixture is stirred until the
reaction is complete.

 Purification: The final product, Dimethoxanate, is isolated and purified, typically through
extraction and subsequent crystallization, potentially as the hydrochloride salt for improved
stability and handling.

Phenothiazine-10-carbonyl
chloride

Phosgene Dimethoxanate

2-(2-(dimethylamino)ethoxy)ethanol
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Caption: Synthetic pathway of Dimethoxanate.

In Vivo Antitussive Activity Assays

This is a widely used model to evaluate the efficacy of centrally acting antitussives.

e Animals: Male Hartley guinea pigs.

e Procedure:
o Animals are placed in a whole-body plethysmograph to monitor respiratory parameters.
o A baseline cough rate is established.

o The test compound (Dimethoxanate) or vehicle is administered (e.g., orally or
intraperitoneally).

o After a predetermined time, the animals are exposed to an aerosol of citric acid solution
(e.g., 0.4 M) for a set duration (e.g., 3 minutes).[3]

o The number of coughs is recorded during and after the exposure period.

o Data Analysis: The percentage inhibition of the cough reflex is calculated by comparing the
number of coughs in the drug-treated group to the vehicle-treated control group.

This model is suitable for screening antitussive agents in mice.
e Animals: Albino mice of either sex.
e Procedure:

o Mice are individually placed in a desiccator.

o Sulfur dioxide (SO:2) gas is generated by adding sulfuric acid to a sodium hydrogen sulfite
solution.[4][5]

o The mice are exposed to the SO2 atmosphere for a short period (e.g., 30-45 seconds).[5]
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o The number of coughs is counted for a defined observation period (e.g., 5 minutes)
immediately after exposure.[4][5]

o The test compound or vehicle is administered, and the procedure is repeated after a
specified time.

o Data Analysis: The antitussive effect is determined by the reduction in the number of coughs
after drug administration compared to the pre-treatment or vehicle control values.[5]

Sigma-1 Receptor Binding Assay

This in vitro assay is used to determine the affinity of a compound for the sigma-1 receptor.
o Materials:

o Membrane preparations from tissues with high sigma-1 receptor expression (e.g., guinea
pig liver).[6]

o Radioligand with high affinity and selectivity for the sigma-1 receptor (e.g., --INVALID-
LINK---pentazocine).[6][7]

o Test compound (Dimethoxanate).
o Incubation buffer and filtration apparatus.
e Procedure (Competitive Inhibition Assay):

o Membrane preparations are incubated with a fixed concentration of the radioligand and
varying concentrations of the test compound.

o The incubation is carried out at a specific temperature and for a duration sufficient to reach
equilibrium.

o The reaction is terminated by rapid filtration through glass fiber filters to separate bound
and free radioligand.

o The radioactivity retained on the filters is measured by liquid scintillation counting.
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o Data Analysis: The concentration of the test compound that inhibits 50% of the specific
binding of the radioligand (ICso) is determined. The inhibition constant (Ki) can then be
calculated using the Cheng-Prusoff equation.

Analytical Methods for Quantification

High-performance liquid chromatography (HPLC) is a suitable method for the quantification of
Dimethoxanate in biological matrices such as plasma or urine.

e Sample Preparation:

o Liquid-liquid extraction or solid-phase extraction can be employed to isolate
Dimethoxanate from the biological matrix and remove interfering substances.

o Chromatographic Conditions:
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol) in isocratic or gradient elution mode.

o Detection: UV detection at a wavelength where Dimethoxanate exhibits significant
absorbance.

» Quantification: A calibration curve is constructed using standard solutions of Dimethoxanate
of known concentrations. The concentration of Dimethoxanate in the biological samples is
then determined by comparing their peak areas to the calibration curve.

Conclusion

Dimethoxanate is a phenothiazine derivative with established antitussive properties, acting
primarily through the central nervous system. This guide has provided a detailed overview of its
chemical structure, physicochemical characteristics, and pharmacological profile. The outlined
experimental protocols offer a framework for the further investigation of Dimethoxanate and
the development of novel antitussive agents. While its clinical use has been limited, the study
of its mechanism of action, particularly its interaction with the sigma-1 receptor, may provide
valuable insights for future drug discovery efforts in the field of respiratory medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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